Cas no 7528-78-1 (Propanenitrile, 3,3',3''-nitrilotris-)

Propanenitrile, 3,3',3''-nitrilotris- structure
7528-78-1 structure
Product Name:Propanenitrile, 3,3',3''-nitrilotris-
CAS No:7528-78-1
MF:C9H12N4
MW:176.21838092804
MDL:MFCD00671575
CID:565312
PubChem ID:87577335
Update Time:2025-04-19

Propanenitrile, 3,3',3''-nitrilotris- Chemical and Physical Properties

Names and Identifiers

    • Propanenitrile,3,3',3''-nitrilotris-
    • Tris(2-cyanoethyl)amine
    • 3-[bis(2-cyanoethyl)amino]propanenitrile
    • 3,3',3''-Nitrilotripropionitrile
    • Amine, tris(2-cyanoethyl)-
    • Propionitrile, 3,3',3''-nitrilotri-
    • Propanenitrile, 3,3',3''-nitrilotris-
    • 3,3',3''-Nitrilotripropanenitrile
    • 3,3,3-Nitrilotripropionitrile
    • FYYPYNRGACGNNN-UHFFFAOYSA-N
    • 3-(bis(2-cyanoethyl)amino)propanenitrile
    • tris(
    • A-cyanoethyl)amine
    • Tris(beta-cyanoethyl)amine
    • NSC61541
    • Nitrilotripropionitril
    • 3,3''-Nitrilotripropi
    • T1577
    • InChI=1/C9H12N4/c10-4-1-7-13(8-2-5-11)9-3-6-12/h1-3,7-9H2
    • CS-0158482
    • 3,3',3''-Nitrilotris[propanenitrile]
    • DTXSID7064732
    • SCHEMBL65032
    • NSC-61541
    • 7528-78-1
    • MFCD00671575
    • 3,3''-Nitrilotripropionitrile
    • FYYPYNRGACGNNN-UHFFFAOYSA-
    • UNII-XF7HFR7YMX
    • Propanenitrile,3',3''-nitrilotris-
    • AS-75593
    • NSC 61541
    • AKOS015836378
    • XF7HFR7YMX
    • Propionitrile,3',3''-nitrilotri-
    • DB-257237
    • ethane, 1-cyano-2-(bis-2-cyanoethyl)amino-
    • A10994
    • TRIS(2-CYANOETHYL)AMINE 99+%
    • MDL: MFCD00671575
    • Inchi: 1S/C9H12N4/c10-4-1-7-13(8-2-5-11)9-3-6-12/h1-3,7-9H2
    • InChI Key: FYYPYNRGACGNNN-UHFFFAOYSA-N
    • SMILES: N(CCC#N)(CCC#N)CCC#N

Computed Properties

  • Exact Mass: 176.10636
  • Monoisotopic Mass: 176.106196400g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 74.6
  • XLogP3: -0.7

Experimental Properties

  • Melting Point: 59.0 to 62.0 deg-C
  • Boiling Point: 140°C/10mmHg(lit.)
  • PSA: 74.61
  • LogP: 1.02944

Propanenitrile, 3,3',3''-nitrilotris- Security Information

Propanenitrile, 3,3',3''-nitrilotris- Pricemore >>

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abcr
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